(2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide
Overview
Description
(2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide, also known as AMPH, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide is not yet fully understood. However, studies suggest that it acts as a monoamine oxidase inhibitor, which increases the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels may be responsible for the potential pharmacological effects of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide.
Biochemical and Physiological Effects:
Studies have shown that (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide has potential antidepressant, anxiolytic, and analgesic effects. Additionally, it has been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. However, further research is needed to fully understand the biochemical and physiological effects of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide in lab experiments is its potential pharmacological properties. It has been shown to have a variety of potential effects, making it a versatile compound for research. However, one limitation is the lack of understanding of its exact mechanism of action. Additionally, further research is needed to fully understand its potential side effects and toxicity.
Future Directions
There are several future directions for the research of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, further research is needed to fully understand its potential pharmacological effects and mechanism of action. Finally, studies are needed to investigate the potential side effects and toxicity of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide to determine its safety for human use.
Conclusion:
In conclusion, (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide, or (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for its research have been discussed. Further research is needed to fully understand the potential of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide as a treatment for various diseases and to determine its safety for human use.
Synthesis Methods
The synthesis of (2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide involves the reaction of 1-acetyl-2-methylpiperidine with hydrazine hydrate in the presence of acetic acid. The resulting product is purified through recrystallization, yielding a white crystalline solid.
Scientific Research Applications
(2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide has been the subject of various scientific studies due to its potential pharmacological properties. It has been investigated for its potential use as an antidepressant, anxiolytic, and analgesic agent. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
(2R,3R)-1-acetyl-2-methylpiperidine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O2/c1-6-8(9(14)11-10)4-3-5-12(6)7(2)13/h6,8H,3-5,10H2,1-2H3,(H,11,14)/t6-,8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTNXCIGYTAHANX-HTRCEHHLSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCCN1C(=O)C)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](CCCN1C(=O)C)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3R)-1-Acetyl-2-methylpiperidine-3-carbohydrazide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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